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Compound of Interest

Compound Name:
5-Bromo-3-fluoropyridine-2-

carboxamide

Cat. No.: B1287184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-Bromo-3-fluoropyridine-2-
carboxamide, a key chemical intermediate. The document details its chemical and physical

properties, provides a detailed experimental protocol for its synthesis, and explores its current

and potential applications in the field of medicinal chemistry and drug development. This guide

is intended to be a valuable resource for researchers and scientists working with this

compound.

Chemical Identity and Properties
5-Bromo-3-fluoropyridine-2-carboxamide is a halogenated pyridine derivative. The presence

of bromine, fluorine, and a carboxamide group on the pyridine ring makes it a versatile building

block in organic synthesis, particularly for the development of novel therapeutic agents.

CAS Number: 669066-90-4

Synonyms:

5-Bromo-3-fluoropicolinamide

3-fluoro-5-bromopyridine-2-carboxamide
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Chemical Structure:

C1=C(C(=NC=C1Br)C(=O)N)F

Click to download full resolution via product page

Molecular Structure

Table 1: Chemical and Physical Properties

Property Value Reference

Molecular Formula C₆H₄BrFN₂O [1]

Molecular Weight 219.01 g/mol [1]

Appearance Solid [1]

Purity 97% [1]

InChI
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Synthesis
5-Bromo-3-fluoropyridine-2-carboxamide can be synthesized from its corresponding

carboxylic acid, 5-Bromo-3-fluoropyridine-2-carboxylic acid. This conversion involves the

formation of an amide bond, a fundamental transformation in organic chemistry. Several

methods exist for this transformation. Below is a generalized experimental protocol based on

common amidation procedures.

Experimental Protocol: Amidation of 5-Bromo-3-
fluoropyridine-2-carboxylic acid
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This protocol outlines a common method for the synthesis of amides from carboxylic acids

using a coupling agent.

Materials:

5-Bromo-3-fluoropyridine-2-carboxylic acid

Ammonia source (e.g., ammonium chloride, aqueous ammonia)

Coupling agent (e.g., HBTU, EDC)

Organic base (e.g., triethylamine, diisopropylethylamine)

Anhydrous solvent (e.g., dichloromethane, dimethylformamide)

Magnesium sulfate or sodium sulfate (for drying)

Silica gel for chromatography

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 5-Bromo-3-fluoropyridine-2-

carboxylic acid in an appropriate anhydrous solvent.

Activation: Add the coupling agent and the organic base to the solution. Stir the mixture at

room temperature for a specified time to activate the carboxylic acid.

Amidation: Introduce the ammonia source to the reaction mixture. The reaction is typically

stirred at room temperature or gently heated to drive it to completion.

Work-up: Upon completion, the reaction mixture is diluted with an organic solvent and

washed sequentially with an acidic solution, a basic solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified by column chromatography on silica gel to yield pure 5-Bromo-3-fluoropyridine-2-
carboxamide.[2][3][4]
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Diagram 1: Synthesis Workflow
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Synthesis Workflow Diagram

Applications in Drug Discovery and Medicinal
Chemistry
While specific applications of 5-Bromo-3-fluoropyridine-2-carboxamide are not extensively

documented in publicly available literature, its structural motifs are present in molecules with

significant biological activity. The pyridine carboxamide scaffold is a common feature in many

pharmaceutical compounds.

The precursor, 5-Bromo-3-fluoropyridine-2-carboxylic acid, has been utilized in the synthesis of

allosteric modulators of adenosine A₂A receptors, which are targets for insomnia treatments.[5]

This suggests that derivatives, including the carboxamide, could be valuable intermediates for

developing new therapeutics targeting G-protein coupled receptors.

Furthermore, the related compound, 5-Bromo-3-fluoro-pyridine-2-carbonitrile, is synthesized

from 5-bromo-3-fluoro-pyridine-2-carboxylic acid amide, highlighting the utility of the target

compound as a synthetic intermediate.[6]

The development of potent and selective kinase inhibitors is another area where this

compound could be relevant. For instance, a structurally related fluoropicolinamide derivative,

N-(4-((1R,3S,5S)-3-Amino-5-methylcyclohexyl)pyridin-3-yl)-6-(2,6-difluorophenyl)-5-

fluoropicolinamide (PIM447), has been identified as a potent inhibitor of PIM kinases and is in

clinical trials for hematological malignancies.[7] This underscores the potential of the 5-Bromo-
3-fluoropyridine-2-carboxamide core in designing novel kinase inhibitors.

Diagram 2: Potential Drug Discovery Applications
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Potential Applications in Drug Discovery
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Potential Drug Discovery Pathways

Signaling Pathways
Currently, there is no direct evidence in the reviewed literature linking 5-Bromo-3-
fluoropyridine-2-carboxamide to specific signaling pathways. However, based on the

applications of structurally similar molecules, it can be hypothesized that compounds derived

from this scaffold may interact with pathways regulated by G-protein coupled receptors (like the

adenosine A₂A receptor) or serine/threonine kinases (like PIM kinases). Further research is

required to elucidate any direct biological activity and its mechanism of action.

Conclusion
5-Bromo-3-fluoropyridine-2-carboxamide is a valuable chemical entity with significant

potential as a building block in the synthesis of complex organic molecules, particularly in the

realm of drug discovery. Its utility as a synthetic intermediate has been demonstrated, and the

prevalence of its core structure in biologically active compounds suggests a promising future

for its application in medicinal chemistry. This guide provides a foundational understanding of
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its properties, synthesis, and potential applications, serving as a useful starting point for

researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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